Cas no 56682-41-8 (5,10-Octadecadiynoic acid, methyl ester)

• Product name: 5,10-Octadecadiynoic acid, methyl ester
• CAS No: 56682-41-8
• MF: C₁₉H₃₀O₂
• MW: 290.4403
• CID: 348135
• PubChem ID: 53731407

5,10-Octadecadiynoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5,10-Octadecadiynoic acid, methyl ester
• methyl octadeca-5,10-diynoate
• DTXSID30706265
• 56682-41-8

• Inchi： InChI=1S/C19H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h3-8,11-13,16-18H2,1-2H3
• InChI Key： CODNDJFADOOCIV-UHFFFAOYSA-N
• SMILES： CCCCCCCC#CCCCC#CCCCC(OC)=O

Computed Properties

• Exact Mass: 290.2247
• Monoisotopic Mass: 290.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 6.2

Experimental Properties

• PSA: 26.3